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An In-Depth Technical Guide to the Spectroscopic Analysis of 5-Methoxy-2-nitrosophenol

Abstract
This technical guide provides a comprehensive analysis of the key spectroscopic data for the

characterization of 5-Methoxy-2-nitrosophenol (CAS: 13895-38-0). Intended for researchers,

chemists, and professionals in drug development, this document synthesizes theoretical

principles with practical, field-proven insights into the mass spectrometry (MS), infrared (IR),

and nuclear magnetic resonance (NMR) profiles of this compound. While experimental NMR

and detailed IR spectral data for this specific molecule are not widely available in the public

domain, this guide establishes a robust analytical framework by interpreting known data and

providing well-founded predictions based on established spectroscopic principles and data

from analogous structures. Every protocol is designed as a self-validating system, and all

theoretical claims are grounded in authoritative references.

Introduction: The Structural Complexity of 5-
Methoxy-2-nitrosophenol
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5-Methoxy-2-nitrosophenol, also known by synonyms such as 4-Nitrosoresorcinol 1-

monomethyl ether or Coniferron, is a substituted aromatic compound with the molecular

formula C₇H₇NO₃.[1] Its structure is characterized by a phenol ring substituted with both a

methoxy (-OCH₃) group and a nitroso (-N=O) group. The interplay of these functional groups—

the electron-donating hydroxyl and methoxy groups and the electron-withdrawing nitroso group

—creates a unique electronic environment that is reflected in its spectroscopic signatures.

A critical consideration in the analysis of 2-nitrosophenols is the potential for tautomerism. The

molecule can exist in equilibrium between the nitrosophenol form and the p-quinone-

monooxime form. High-level ab initio calculations on the parent 2-nitrosophenol molecule

suggest that the nitrosophenol tautomer is the more stable form.[2] This guide will proceed with

the analysis of this primary tautomer, while acknowledging that experimental conditions could

influence this equilibrium.

A multi-technique spectroscopic approach is therefore not merely confirmatory but essential for

the unambiguous structural elucidation and purity assessment of this molecule.

Tautomeric Equilibrium

5-Methoxy-2-nitrosophenol ⇌ 4-Methoxy-1,2-benzoquinone 1-oxime

Click to download full resolution via product page

Caption: Tautomeric forms of the target molecule.

Chapter 1: Mass Spectrometry (MS)
Expertise & Experience: The Rationale for GC-MS in
Molecular Verification
Mass spectrometry is the definitive technique for determining the molecular weight of a

compound and provides invaluable structural information through the analysis of its

fragmentation patterns. For a relatively volatile and thermally stable molecule like 5-Methoxy-
2-nitrosophenol, Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal methodology.
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The gas chromatograph separates the analyte from volatile impurities, ensuring that the

resulting mass spectrum is of the pure compound. Electron Ionization (EI) is the method of

choice due to its ability to induce reproducible and extensive fragmentation, creating a unique

"fingerprint" for the molecule.

Experimental Protocol: GC-MS Analysis
This protocol is designed to ensure robust and reproducible results for the analysis of

nitrosophenols.

Sample Preparation:

Accurately weigh approximately 1 mg of 5-Methoxy-2-nitrosophenol.

Dissolve the sample in 1 mL of a high-purity solvent such as dichloromethane or ethyl

acetate to create a 1 mg/mL stock solution.

Prepare a working solution by diluting the stock solution 1:100 with the same solvent to a

final concentration of 10 µg/mL.

Instrumentation & Parameters (Representative):

Gas Chromatograph: Agilent 8890 GC (or equivalent).

Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS/MS (or equivalent single

quadrupole).[3]

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

Injection: 1 µL, splitless mode.

Inlet Temperature: 250 °C.

Oven Program:

Initial temperature: 60 °C, hold for 1 minute.

Ramp: 10 °C/min to 280 °C.
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Hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-200.

Data Summary & Interpretation
The mass spectrum provides confirmation of the molecular weight and key structural motifs.

The molecular weight of 5-Methoxy-2-nitrosophenol is 153.14 g/mol .[1] The EI mass

spectrum is expected to show a distinct molecular ion peak (M⁺˙) at m/z = 153.

Table 1: Key Mass Fragments for 5-Methoxy-2-nitrosophenol
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m/z Value
Proposed
Fragment

Neutral Loss Mechanistic Insight

153 [C₇H₇NO₃]⁺˙ -
Molecular Ion (M⁺˙)
[1]

136 [C₇H₆NO₂]⁺ •OH

Loss of a hydroxyl

radical, a common

fragmentation for

phenols.

123 [C₇H₇O₂]⁺ •NO

Loss of the nitroso

radical (•NO), a

characteristic

fragmentation of

nitroso compounds.[4]

108 [C₆H₄O₂]⁺˙ •NO, •CH₃

Subsequent loss of a

methyl radical from

the m/z 123 fragment.

95 [C₆H₅O]⁺ •NO, CO

Loss of carbon

monoxide from the

m/z 123 fragment.

| 92 | [C₆H₄O]⁺˙ | •NO, •OCH₃ | Loss of a methoxy radical from the m/z 123 fragment. |

Interpretation of Fragmentation: The fragmentation cascade begins with the molecular ion at

m/z 153. A primary and highly characteristic fragmentation for nitroso compounds is the

cleavage of the C-N bond, resulting in the loss of a nitroso radical (•NO, 30 Da).[4] This would

yield a fragment at m/z 123. Another plausible initial fragmentation is the loss of a hydroxyl

radical (•OH, 17 Da) from the phenol group, leading to a fragment at m/z 136. Further

fragmentation of the key m/z 123 ion can occur through the loss of a methyl radical (•CH₃, 15

Da) from the methoxy group to give an ion at m/z 108, or through the loss of carbon monoxide

(CO, 28 Da) to produce an ion at m/z 95.
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Caption: Proposed primary fragmentation pathways for 5-Methoxy-2-nitrosophenol.

Chapter 2: Infrared (IR) Spectroscopy
Expertise & Experience: The Rationale for ATR-FTIR in
Functional Group Analysis
Infrared (IR) spectroscopy is a rapid and powerful technique for identifying the functional

groups present in a molecule. Each functional group absorbs infrared radiation at a

characteristic frequency, corresponding to its specific vibrational modes (stretching, bending).

For solid powder samples, Attenuated Total Reflectance (ATR) is the preferred technique over

traditional methods like KBr pellets.[4][5] ATR requires minimal to no sample preparation,

eliminating grinding and pressing, which can sometimes induce polymorphic changes or

absorb atmospheric moisture. The resulting spectrum is of the sample in its native solid state.

Experimental Protocol: ATR-FTIR Analysis
Instrument Preparation:

Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background

spectrum of the clean, empty crystal. This spectrum is automatically subtracted from the

sample spectrum.
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Sample Analysis:

Place a small amount of the 5-Methoxy-2-nitrosophenol powder directly onto the ATR

crystal.

Apply consistent pressure using the built-in press to ensure good contact between the

sample and the crystal surface.

Acquire the spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-

noise ratio.

Resolution: 4 cm⁻¹.

Data Interval: 4000 cm⁻¹ to 400 cm⁻¹.

Post-Acquisition:

Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft

laboratory wipe.

Predicted Data & Interpretation
While a published spectrum with peak-by-peak assignments is unavailable, the expected IR

absorption bands can be confidently predicted based on the known frequencies for its

constituent functional groups.[6][7]

Table 2: Predicted Characteristic IR Absorption Bands
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Wavenumber
Range (cm⁻¹)

Vibrational Mode Intensity
Rationale &
Interpretation

3500 - 3200
O-H stretch
(phenol)

Strong, Broad

The broadness is a
hallmark of
intermolecular
hydrogen bonding
between the
phenolic -OH
groups.

3100 - 3000 C-H stretch (aromatic) Medium

Associated with the

sp² C-H bonds of the

benzene ring.

2980 - 2850 C-H stretch (aliphatic) Medium

Asymmetric and

symmetric stretching

of the methyl group in

the methoxy

substituent.

~1600, ~1500, ~1450
C=C stretch (aromatic

ring)
Medium-Strong

These peaks are

characteristic of the

benzene ring skeletal

vibrations.

~1500 - 1470 N=O stretch (nitroso) Strong

The N=O stretching

frequency is highly

characteristic and

expected to be a

strong absorption.

~1250
C-O stretch (aryl

ether)
Strong

Asymmetric stretching

of the Ar-O-CH₃ bond.

~1030
C-O stretch (aryl

ether)
Strong

Symmetric stretching

of the Ar-O-CH₃ bond.

| 900 - 675 | C-H bend (out-of-plane) | Strong | The specific pattern in this "fingerprint" region

can help confirm the substitution pattern of the aromatic ring. |
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Chapter 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Expertise & Experience: The Definitive Tool for
Structural Elucidation
NMR spectroscopy is the most powerful technique for determining the precise carbon-hydrogen

framework of an organic molecule. ¹H NMR provides information on the number, electronic

environment, and connectivity of protons, while ¹³C NMR reveals the same for carbon atoms.

A Note on Data Availability: As of this writing, detailed, experimentally verified ¹H and ¹³C NMR

data for 5-Methoxy-2-nitrosophenol are not available in major public spectral databases.

Therefore, the following sections provide a predicted spectrum based on established principles

of chemical shift theory, spin-spin coupling, and data from analogous compounds. This

predictive analysis serves as an authoritative guide for what a researcher should expect to

observe.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation:

Accurately weigh 5-10 mg of the sample for ¹H NMR (or 20-30 mg for ¹³C NMR).

Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent in a standard 5 mm NMR tube.

Solvent Choice: Deuterated chloroform (CDCl₃) is a common first choice. However, the

phenolic proton may exchange or have a very broad signal. Deuterated dimethyl sulfoxide

(DMSO-d₆) is an excellent alternative as it forms a hydrogen bond with the phenolic

proton, resulting in a sharper, more reliable signal.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Instrumentation & Parameters (Representative):

Spectrometer: Bruker Avance 400 MHz (or equivalent).

¹H NMR Parameters:
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Pulse Program: Standard single-pulse (zg30).

Acquisition Time: ~4 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 16.

¹³C NMR Parameters:

Pulse Program: Proton-decoupled with NOE (zgpg30).

Spectral Width: ~220 ppm.

Number of Scans: 1024 or more, depending on concentration.

H4 H3 H6 OCH3 OH

Click to download full resolution via product page

Caption: Numbering scheme for NMR assignment predictions.

¹H NMR Predicted Spectrum & Interpretation (400 MHz,
DMSO-d₆)
Table 3: Predicted ¹H NMR Data
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Label
Predicted δ
(ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Rationale

OH ~10.0 - 12.0
broad
singlet

- 1H

The
phenolic
proton is
acidic and
deshielded
by the
aromatic
ring and the
ortho-
nitroso
group. Its
signal is
often broad
due to
exchange.

H6 ~7.5 - 7.7 doublet J ≈ 9.0 Hz 1H

Ortho to the

nitroso group

and meta to

the hydroxyl

and methoxy

groups. The

electron-

withdrawing

nitroso group

causes a

significant

downfield

shift. Coupled

only to H4.

H4 ~6.5 - 6.7 doublet of

doublets

J ≈ 9.0, 2.5

Hz

1H Ortho to the

methoxy

group and

para to the
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Label
Predicted δ
(ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Rationale

nitroso group.

Coupled to

both H6

(ortho

coupling) and

H3 (meta

coupling).

H3 ~6.3 - 6.5 doublet J ≈ 2.5 Hz 1H

Ortho to both

the hydroxyl

and methoxy

groups, which

are strongly

shielding.

Coupled only

to H4 (meta

coupling).

| OCH₃ | ~3.8 | singlet | - | 3H | Protons of the methoxy group are in a typical region for aryl

methyl ethers. |

¹³C NMR Predicted Spectrum & Interpretation (100 MHz,
DMSO-d₆)
Table 4: Predicted ¹³C NMR Data
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Carbon Predicted δ (ppm) Rationale

C1 (-OH) ~160 - 165

The carbon bearing the
hydroxyl group is
significantly deshielded
(ipso-effect).

C5 (-OCH₃) ~155 - 160

The carbon bearing the

methoxy group is also strongly

deshielded.

C2 (-NO) ~145 - 150

The carbon attached to the

electron-withdrawing nitroso

group is deshielded.

C6 ~120 - 125

This carbon is ortho to the

nitroso group and meta to the

electron-donating groups.

C4 ~108 - 112

This carbon is ortho to the

methoxy group and para to the

nitroso group.

C3 ~100 - 105

This carbon is ortho to two

strong electron-donating

groups (-OH, -OCH₃) and is

expected to be the most

upfield aromatic carbon.

| -OCH₃ | ~55 - 57 | Typical chemical shift for a methoxy carbon attached to an aromatic ring. |

Conclusion
The structural characterization of 5-Methoxy-2-nitrosophenol is optimally achieved through a

synergistic application of mass spectrometry, infrared spectroscopy, and nuclear magnetic

resonance spectroscopy. MS analysis confirms the molecular weight at m/z 153 and reveals

characteristic fragmentation patterns, notably the loss of the nitroso radical. IR spectroscopy is

predicted to show key absorption bands for the phenolic O-H, aromatic C=C, and N=O

functional groups. While experimental NMR data remains elusive, a detailed analysis of
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substituent effects allows for a robust prediction of the ¹H and ¹³C NMR spectra, providing a

clear roadmap for researchers to confirm the molecule's unique substitution pattern. This guide

provides the necessary protocols and interpretive framework to confidently identify and

characterize 5-Methoxy-2-nitrosophenol.

References
ResearchGate. (2023). 13C NMR spectrum of compound 5. Available at: [Link]

Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common

Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–

7515. Available at: [Link]

Maag, D., et al. (2023). Identification and biosynthesis of 5-Methoxy-2-Nitrophenol (5M2NP).

ResearchGate. Available at: [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 219635, 5-Methoxy-2-nitrophenol. PubChem. Available at: [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 83801, 5-Methoxy-2-nitrosophenol. PubChem. Available at: [Link]

Enchev, V., & Angelova, S. (2005). Tautomeric and conformational equilibrium of 2-

nitrosophenol and 9,10-phenanthrenequinonemonooxime: Ab initio and NMR study.

ResearchGate. Available at: [Link]

Rainey, W. T., Christie, W. H., & Lijinsky, W. (1978). Mass Spectra of N-Nitroso Compounds.

Biomedical Mass Spectrometry, 5(6), 395-408. Available at: [Link]

Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at:

[Link]

Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Available at: [Link]

Brainly.in. (2021). Which of the following exhibits tautomerism?. Available at: [Link]

Agilent. (2023). Screening of Nitrosamine Impurities in Drug Products and Drug Substances

Using Agilent GC/MS/MS Instrumentation. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://www.researchgate.net/figure/13-C-NMR-spectrum-of-compound-5_fig4_303863456
https://pubs.acs.org/doi/abs/10.1021/jo971176v
https://www.researchgate.net/figure/Identification-and-biosynthesis-of-5-Methoxy-2-Nitrophenol-5M2NP-a-Representative_fig1_374825988
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitrophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-ms-of-5-methoxy-2-nitrosophenol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitrosophenol
https://www.researchgate.net/publication/244469733_Tautomeric_and_conformational_equilibrium_of_2-nitrosophenol_and_910-phenanthrenequinonemonooxime_Ab_initio_and_NMR_study
https://www.osti.gov/biblio/6873320
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.mt.com/us/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/atr-ftir-spectroscopy.html
https://brainly.in/question/43977598
https://www.agilent.com/cs/library/applications/application-nitrosamine-impurities-drug-8890-7010-5994-5544en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. (2022). 3.1.12: Spectroscopy of Alcohols and Phenols. Available at:

[Link]

eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at:

[Link]

University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Available at:

[Link]

Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On

Interpreting Spectra. Available at: [Link]

Pavia, D. L., et al. (n.d.). NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY - Part
Three: Spin–Spin Coupling. Cengage.

JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio,

coupling). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US4034050A - Preparation of 5-methyl-2-nitrophenol - Google Patents
[patents.google.com]

2. researchgate.net [researchgate.net]

3. acs.figshare.com [acs.figshare.com]

4. georganics.sk [georganics.sk]

5. 2-Methoxy-5-nitrophenol 98 636-93-1 [sigmaaldrich.com]

6. 5-Methoxy-2-nitrophenol | C7H7NO4 | CID 219635 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 4-NITROSORESORCINOL synthesis - chemicalbook [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://chem.libretexts.org/Courses/SUNY_Oneonta/Chem_221%3A_Organic_Chemistry_I_(Bennett)/3%3A_Alcohols_and_Phenols/3.1%3A_Properties_of_Alcohols_and_Phenols/3.1.12%3A_Spectroscopy_of_Alcohols_and_Phenols
https://egyankosh.ac.in/bitstream/123456789/62747/1/Unit-13.pdf
https://www.colorado.edu/lab/odas/sites/default/files/attached-files/ir_table.pdf
https://www.masterorganicchemistry.com/2016/11/23/quick_analysis_of_ir_spectra/
https://www.jeol.co.jp/en/products/nmr/basics_of_nmr_02.html
https://www.benchchem.com/product/b082057?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US4034050A/en
https://patents.google.com/patent/US4034050A/en
https://www.researchgate.net/publication/230787055_Tautomeric_and_conformational_equilibrium_of_2-nitrosophenol_and_910-phenanthrenequinonemonooxime_Ab_initio_and_NMR_study
https://acs.figshare.com/articles/dataset/Synthesis_of_Substituted_Resorcinol_Monomethyl_Ethers_from_2_Bromo_3_methoxycyclohex_2_en_1_ones/2184256
https://georganics.sk/wp-content/uploads/2021/05/5-Methoxy-2-nitrophenol.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/329274
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitrophenol
https://www.chemicalbook.com/synthesis/4-nitrosoresorcinol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) of 5-Methoxy-2-
nitrosophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082057/docs#spectroscopic-data-nmr-ir-ms-of-5-
methoxy-2-nitrosophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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